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Compound of Interest

Compound Name: Ethyl cyclopentyl(oxo)acetate

Cat. No.: B041571 Get Quote

An In-depth Technical Guide to Ethyl
Cyclopentyl(oxo)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl cyclopentyl(oxo)acetate, a

key chemical intermediate in the pharmaceutical and fine chemical industries. This document

outlines its chemical identity, physicochemical properties, a detailed experimental protocol for

its synthesis, and its primary applications in drug development.

Chemical Structure and IUPAC Name
Ethyl cyclopentyl(oxo)acetate, also known by its IUPAC name ethyl 2-cyclopentyl-2-

oxoacetate, is an alpha-keto ester. Its structure consists of a cyclopentyl ring attached to the

alpha-carbon of an ethyl glyoxylate molecule.

Structure:
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(Image Source: PubChem CID 10953950)

Synonyms and Identifiers:

α-Oxo-cyclopentaneacetic Acid Ethyl Ester

Cyclopentyl-oxo-acetic acid ethyl ester

Ethyl cyclopentylglyoxylate

Ethyl cyclopentylpyruvate

CAS Number: 33537-18-7

Molecular Formula: C₉H₁₄O₃

SMILES: CCOC(=O)C(=O)C1CCCC1

InChI: 1S/C9H14O3/c1-2-12-9(11)8(10)7-5-3-4-6-7/h7H,2-6H2,1H3

Physicochemical and Pharmacokinetic Data
The properties of ethyl 2-cyclopentyl-2-oxoacetate make it a versatile reagent in organic

synthesis. A summary of its key quantitative data is presented in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Weight 170.21 g/mol [1][2]

Appearance Pale yellow liquid

Boiling Point 245.8 °C [1]

Density 1.1 ± 0.1 g/cm³

Purity ≥95-99% (by HPLC)

Storage Conditions 2-8°C, Refrigerator [3][4]

Experimental Protocols
The synthesis of ethyl 2-cyclopentyl-2-oxoacetate is most effectively achieved via a Grignard

reaction, a fundamental carbon-carbon bond-forming reaction. This involves the reaction of a

cyclopentylmagnesium halide with diethyl oxalate.

Method: Grignard Reaction
This protocol is based on established Grignard reaction principles for the synthesis of α-keto

esters.

Materials:

Magnesium turnings

Iodine crystal (as an initiator)

Anhydrous diethyl ether or Tetrahydrofuran (THF)

Cyclopentyl bromide

Diethyl oxalate

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Protocol:

Part A: Preparation of Cyclopentylmagnesium Bromide (Grignard Reagent)

All glassware must be oven-dried and assembled under an inert atmosphere (e.g., nitrogen

or argon) to exclude moisture.

Place magnesium turnings in a three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer.

Add a small crystal of iodine to the flask.

Add a small volume of a solution of cyclopentyl bromide in anhydrous diethyl ether (from the

dropping funnel) to the magnesium.

The reaction is initiated by gentle warming or the addition of the iodine crystal, which will be

indicated by the disappearance of the iodine color and the formation of a cloudy solution.

Once the reaction has started, add the remaining cyclopentyl bromide solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until most of the magnesium has

been consumed. The resulting grey-black solution is the Grignard reagent,

cyclopentylmagnesium bromide.

Part B: Reaction with Diethyl Oxalate

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of diethyl oxalate in anhydrous diethyl ether.

Add the diethyl oxalate solution dropwise to the cooled and stirred Grignard reagent. An

exothermic reaction will occur, and a precipitate may form.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours to ensure the reaction goes to completion.

Part C: Work-up and Purification

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of 1 M HCl to dissolve the magnesium salts.

Transfer the mixture to a separatory funnel. The organic layer contains the desired product.

Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by vacuum distillation to yield pure ethyl 2-cyclopentyl-2-

oxoacetate.

Role in Drug Development and Synthesis
Ethyl 2-cyclopentyl-2-oxoacetate is a crucial building block in the synthesis of various Active

Pharmaceutical Ingredients (APIs).[5][6] Its bifunctional nature (a ketone and an ester) allows

for a wide range of subsequent chemical transformations, making it a valuable intermediate in

the construction of more complex molecular architectures.

The following diagram illustrates the logical workflow of utilizing ethyl 2-cyclopentyl-2-

oxoacetate in a typical drug development pipeline.
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Caption: Workflow of Ethyl Cyclopentyl(oxo)acetate in API Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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